Cas no 1151944-60-3 (2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid)

• Product Name: 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid
• CAS No: 1151944-60-3
• MF: C₂₆H₂₁NO₅S₂
• MW: 491.578644514084
• CID: 5166709
• Update Time: 2025-08-05

2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineacetic acid, 5-[[3,4-bis(phenylmethoxy)phenyl]methylene]-4-oxo-2-thioxo-, (5Z)-
• 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid

• Inchi： 1S/C26H21NO5S2/c28-24(29)15-27-25(30)23(34-26(27)33)14-20-11-12-21(31-16-18-7-3-1-4-8-18)22(13-20)32-17-19-9-5-2-6-10-19/h1-14H,15-17H2,(H,28,29)/b23-14-
• InChI Key： OOENNZREZDKUHB-UCQKPKSFSA-N
• SMILES： S1/C(=C\C2=CC=C(OCC3=CC=CC=C3)C(OCC3=CC=CC=C3)=C2)/C(=O)N(CC(O)=O)C1=S

Additional information on 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid

Introduction to 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid and Its Significance in Modern Chemical Research

2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid, identified by the CAS number 1151944-60-3, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This intricate molecular structure, characterized by its complex arrangement of functional groups, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The compound's unique architecture, featuring a thiazolidine core linked to an acetic acid moiety through a sulfanylidene bridge, positions it as a promising candidate for further exploration in drug discovery and molecular chemistry.

The thiazolidine ring in this molecule is particularly noteworthy, as it is a common scaffold in many bioactive compounds. Thiazolidines are known for their stability and ability to interact with biological targets, making them valuable in the development of pharmaceuticals. The presence of the sulfanylidene group further enhances the compound's reactivity and potential utility in synthetic chemistry. This group can participate in various chemical reactions, including condensation and cyclization processes, which are essential for the synthesis of more complex molecules.

One of the most compelling aspects of 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid is its structural similarity to several known bioactive agents. Researchers have observed that molecules with similar thiazolidine cores often exhibit properties that make them effective in modulating biological processes. For instance, some derivatives of thiazolidines have been investigated for their anti-inflammatory and antioxidant activities. The benzyloxy groups attached to the phenyl ring contribute to the compound's hydrophobicity, which can influence its solubility and absorption properties when used in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the potential interactions of this compound with biological targets with greater accuracy. Molecular docking studies suggest that 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid may bind to enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings align with emerging research trends that emphasize the importance of structure-based drug design. By leveraging computational tools, scientists can optimize the compound's structure to enhance its binding affinity and reduce potential side effects.

The synthesis of 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic rings present in the molecule. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These preliminary findings are particularly exciting given the growing interest in natural product-inspired compounds that target multiple disease pathways simultaneously. The acetic acid moiety at one end of the molecule suggests potential applications in peptidomimetics or as a prodrug precursor, further expanding its therapeutic potential.

The role of CAS number 1151944-60-3 in this context is not merely an identifier but a gateway to a wealth of chemical information. Databases containing this identifier provide researchers with access to spectroscopic data, literature references, and safety information necessary for advancing research projects safely and efficiently. As more studies are conducted on this compound, its entry in chemical databases will continue to grow, offering insights into its behavior under various conditions.

Future research directions for 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid may include exploring its interactions with cellular components using advanced imaging techniques. Techniques such as fluorescence microscopy can help researchers visualize how the compound behaves within living cells, providing valuable insights into its mechanism of action. Additionally, animal models could be employed to assess its efficacy in vivo before moving on to human clinical trials.

The broader implications of this research extend beyond individual compounds like 2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetic acid. They contribute to the larger goal of developing novel therapeutics that address unmet medical needs through innovative chemical design. By studying compounds like this one, researchers can gain a deeper understanding of how molecular structure influences biological activity—a cornerstone principle in modern drug discovery.

In conclusion,2-(5-{3,4-bis(benzyloxy)phenylmethylidene}-4-ofoxo-sulfanylidene -1 , 1 , 0 -thia z o lid ine - 0 - y l ) acetic ac id ( CAS no . 11519 44 -60 - 0 ) represents a fascinating subject of study with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preliminary findings , make it a compelling candidate for further exploration . As scientific methodologies continue to evolve , compounds like this one will play an increasingly important role in shaping future treatments for various diseases .